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Introduction

Coenzyme Q (CoQ), or ubiquinone, is a vital lipid-soluble antioxidant and an essential
component of the mitochondrial electron transport chain. In the budding yeast Saccharomyces
cerevisiae, the predominant form is Coenzyme Q6 (CoQ6), which has a side chain of six
isoprenyl units. Measuring CoQ6 levels within mitochondria is crucial for studies related to
mitochondrial function, oxidative stress, aging, and the efficacy of drugs targeting metabolic
pathways. This document provides a comprehensive guide, including detailed protocols, for the
isolation of yeast mitochondria, extraction of CoQ6, and its quantification using High-
Performance Liquid Chromatography (HPLC).

Principle of the Method

The overall process for measuring CoQ6 in yeast mitochondria involves three primary stages:

« Isolation of Mitochondria: Yeast cells are first enzymatically treated to remove the cell wall,
creating spheroplasts. These spheroplasts are then gently lysed, and mitochondria are
isolated from the cell homogenate through differential centrifugation.

 Lipid Extraction: CoQ®6 is extracted from the isolated mitochondrial fraction using an organic
solvent system. This separates the hydrophobic CoQ6 from aqueous components and
proteins.
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e Quantification by HPLC: The extracted CoQ6 is quantified using Reverse-Phase High-
Performance Liquid Chromatography (RP-HPLC) with UV detection. The concentration is
determined by comparing the peak area to a standard curve generated with a known amount
of CoQ6.

Experimental Workflow

The following diagram illustrates the complete experimental procedure from yeast culture to
data analysis.
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at: [https://lwww.benchchem.com/product/b1193450#how-to-measure-coenzyme-q6-levels-
in-yeast-mitochondria]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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